Cas no 2137442-85-2 (1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2137442-85-2
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 6607035
• PubChem ID: 165438374
• Update Time: 2025-10-28

1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137442-85-2
• EN300-361441
• 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C15H18FNO4/c1-8-5-6-10(16)9-7-11(13(18)19)17(12(8)9)14(20)21-15(2,3)4/h5-6,11H,7H2,1-4H3,(H,18,19)
• InChI Key： SATAIWODWVKZHP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1CC(C(=O)O)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid

Comprehensive Guide to 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2137442-85-2)

1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2137442-85-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of indole derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of both fluoro and tert-butoxycarbonyl (Boc) functional groups makes it a valuable intermediate for designing bioactive molecules.

The compound's molecular structure features a dihydroindole core, which is a common scaffold in many biologically active compounds. The Boc-protected amine and carboxylic acid functionalities enhance its utility in peptide coupling reactions and other synthetic transformations. Researchers often seek 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid for its role in developing kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) drugs.

One of the trending topics in pharmaceutical chemistry is the development of fluorinated compounds, as the introduction of fluorine atoms can significantly alter a molecule's pharmacokinetic properties. The 4-fluoro substitution in this compound aligns with this trend, making it a subject of interest for researchers exploring fluorine-based drug design. Additionally, the Boc group provides a protective strategy for amines, which is crucial in multi-step synthetic routes.

In the context of SEO optimization, users frequently search for terms like "Boc-protected indole derivatives," "fluoro-substituted indole synthesis," and "CAS 2137442-85-2 applications." These keywords reflect the growing demand for specialized intermediates in drug discovery and medicinal chemistry. The compound's unique structure also makes it relevant to queries about heterocyclic building blocks and pharmaceutical intermediates.

The synthesis of 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid typically involves multi-step organic reactions, including Boc protection, fluorination, and carboxylic acid functionalization. These processes are often optimized for high yield and purity, catering to the stringent requirements of pharmaceutical applications. The compound's solubility, stability, and reactivity are key factors considered during its use in laboratory settings.

Market dynamics indicate a rising demand for custom synthetic intermediates, particularly those with fluorine atoms and protective groups. Companies specializing in contract research organizations (CROs) and fine chemical suppliers often list this compound in their catalogs, highlighting its importance in modern organic synthesis. Researchers and manufacturers alike value its role in accelerating the development of novel therapeutics.

For those interested in purchasing or synthesizing 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid, it is essential to verify the CAS No. 2137442-85-2 and ensure compliance with laboratory safety protocols. While the compound is not classified as hazardous, proper handling and storage are recommended to maintain its integrity.

In summary, 1-[(tert-butoxy)carbonyl]-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2-carboxylic acid is a high-value intermediate in pharmaceutical and chemical research. Its structural features align with current trends in fluorinated drug development and protective group chemistry, making it a sought-after compound for innovative applications. By focusing on its synthetic utility and biological relevance, this guide aims to provide a comprehensive resource for researchers and industry professionals.